8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one

• Molecular Formula: C19H15N7O
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one
• InChI: InChI=1S/C19H15N7O/c1-11-7-9-13(10-8-11)17-14-15(12-5-3-2-4-6-12)21-22-18(27)16(14)20-19-23-24-25-26(17)19/h2-10,17,24-25H,1H3
• InChI Key: HZNFZGCGCMDXPX-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2C3=C(N=NC(=O)C3=NC4=NNNN24)C5=CC=CC=C5

Description

8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is a chemical compound with potential applications in scientific research. This compound belongs to the class of azatricyclic compounds and is known for its unique structure and properties.

Mechanism of Action

The mechanism of action of 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is not fully understood. However, studies have suggested that this compound may exert its effects by interfering with various cellular processes, including DNA replication, protein synthesis, and cell division. It may also interact with specific enzymes and receptors, leading to its observed effects.
Biochemical and Physiological Effects:
Studies have shown that 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one in lab experiments is its unique structure and properties, which make it a valuable tool for studying various cellular processes. However, the low yield and purification challenges associated with this compound can make it challenging to work with. Additionally, the limited understanding of its mechanism of action can make it challenging to interpret results.

Future Directions

There are several future directions for research involving 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one. One direction is to further investigate its anti-cancer properties and potential use as a chemotherapeutic agent. Another direction is to study its use as an anti-inflammatory agent and its potential use in treating inflammatory diseases. Additionally, further research is needed to fully understand its mechanism of action and identify potential targets for its use as an antibacterial and antifungal agent.

Synthesis Methods

The synthesis of 8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one is a complex process that involves several steps. The most common method for synthesizing this compound is through a multistep reaction using various reagents and solvents. The process involves the formation of several intermediates, which are then converted into the final product. The yield of this compound is generally low, and the purification process is challenging due to the compound's high polarity and low solubility.

Scientific Research Applications

8-(4-methylphenyl)-10-phenyl-2,4,5,6,7,11,12-heptazatricyclo[7.4.0.03,7]trideca-1,3,9,11-tetraen-13-one has potential applications in various scientific research fields. This compound has been studied for its anti-cancer properties, where it has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its anti-inflammatory properties, where it has shown to reduce inflammation in various animal models. Additionally, this compound has been studied for its potential use as an antibacterial and antifungal agent.